Cas no 61124-48-9 (1,1'-Biphenyl, 4-[2-[3-(2-phenylethenyl)phenyl]ethenyl]-)

• Product Name: 1,1'-Biphenyl, 4-[2-[3-(2-phenylethenyl)phenyl]ethenyl]-
• CAS No: 61124-48-9
• MF: C₂₈H₂₂
• MW: 358.474287509918
• CID: 491320
• PubChem ID: 71399187
• Update Time: 2025-04-19

1,1'-Biphenyl, 4-[2-[3-(2-phenylethenyl)phenyl]ethenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 4-[2-[3-(2-phenylethenyl)phenyl]ethenyl]-
• 1-phenyl-4-[2-[3-(2-phenylethenyl)phenyl]ethenyl]benzene
• DTXSID80820566
• 61124-48-9
• 4-{2-[3-(2-Phenylethenyl)phenyl]ethenyl}-1,1'-biphenyl

• Inchi： 1S/C28H22/c1-3-8-23(9-4-1)14-16-25-10-7-11-26(22-25)17-15-24-18-20-28(21-19-24)27-12-5-2-6-13-27/h1-22H
• InChI Key： PJMJAIXXMGUHOF-UHFFFAOYSA-N
• SMILES： C1(C=CC(C=CC2C=CC=C(C=CC3C=CC=CC=3)C=2)=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 358.17226
• Monoisotopic Mass: 358.172150702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 8.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0